Ethyl 5-methyl-2-oxocyclohexane-1-carboxylate

• IUPAC Name: ethyl 5-methyl-2-oxocyclohexane-1-carboxylate
• InChI: InChI=1S/C10H16O3/c1-3-13-10(12)8-6-7(2)4-5-9(8)11/h7-8H,3-6H2,1-2H3
• InChI Key: JOSGKCUKGVFPRW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC(CCC1=O)C
• Molecular Formula: C10H16O3
• Molecular Weight: 184.23 g/mol
• CAS RN: 6134-75-4

Description

Ethyl 5-methyl-2-oxocyclohexane-1-carboxylate is a chemical compound with the CAS Number: 6134-75-4. It has a molecular weight of 184.24 and is a liquid in its physical form. It is used as a biochemical reagent and can be used as a biological material or organic compound for life science related research.

Synthesis Analysis

The synthesis of Ethyl 5-methyl-2-oxocyclohexane-1-carboxylate can be achieved through various methods. One such method involves the reaction of ethyl 2-oxocyclohexane-1-carboxylate with fused 4-aminopyridine-3-carbaldehyde derivatives in boiling ethanol in the presence of potassium hydroxide. Another method involves the use of diethyl oxalate and then decarbonylating carbon monoxide from the condensation product by heating over crushed soft glass.

Molecular Structure Analysis

The IUPAC name for Ethyl 5-methyl-2-oxocyclohexane-1-carboxylate is ethyl 5-methyl-2-oxocyclohexanecarboxylate. The InChI code for this compound is 1S/C10H16O3/c1-3-13-10(12)8-6-7(2)4-5-9(8)11/h7-8H,3-6H2,1-2H3. This compound exists as a mixture of keto-enol tautomers due to the formation of a stable quaternary substituted double bond.

Chemical Reactions Analysis

Ethyl 5-methyl-2-oxocyclohexane-1-carboxylate can react with various chemicals to produce other compounds. For instance, it can react with 4-methyl-aniline to get 2-oxo-cyclohexanecarboxylic acid p-toluidide. This reaction occurs with the reagent DMAP.

Physical And Chemical Properties Analysis

Ethyl 5-methyl-2-oxocyclohexane-1-carboxylate is a clear colorless to pale yellow liquid. It has a molecular weight of 184.24 and a density of 1.054 g/mL at 25 °C. The boiling point is 102-104 °C/11 mmHg.

Scientific Research Applications

Synthesis Applications

Ethyl 5-methyl-2-oxocyclohexane-1-carboxylate is utilized in various synthetic processes. For example, it plays a role in the enantioselective synthesis of Ceralure B1, a potent attractant for the Mediterranean fruit fly. This synthesis involves key steps like asymmetric Diels–Alder reaction, iodolactonization, and stereoselective reduction (Raw & Jang, 2000). Moreover, it is used in the oxidation process with dimethyl sulphoxide to produce different derivatives, highlighting its versatility in chemical reactions (Sato et al., 1977).

Pesticide Synthesis

This compound is instrumental in the synthetic process of novel pesticides. For instance, it's used in the synthesis of Chromafenozide, a novel pesticide, showcasing its application in agricultural chemistry (Shan, 2011).

Structural Analysis and Chemistry

Structural studies involving Ethyl 5-methyl-2-oxocyclohexane-1-carboxylate provide insights into its conformational behavior. These studies are critical for understanding the compound's chemical properties and potential applications in various fields, such as pharmaceuticals and materials science (Arias-Pérez et al., 1995).

Catalysis and Reaction Mechanisms

The compound is also explored for its role in catalysis and reaction mechanisms. It acts as a ligand in copper-catalyzed coupling reactions, enabling the synthesis of a variety of products such as N-arylamides and aryl ethers. This underscores its importance in organic synthesis and catalysis (Lv & Bao, 2007).

Safety And Hazards

The safety information for Ethyl 5-methyl-2-oxocyclohexane-1-carboxylate includes a GHS07 pictogram, a signal word of “Warning”, and hazard statements H315, H319, H335. The MSDS for this compound can be found here.